Cas no 1261998-73-5 (2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid)

• Product Name: 2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid
• CAS No: 1261998-73-5
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• MDL: MFCD18312744
• CID: 2622296
• PubChem ID: 53218467
• Update Time: 2025-10-29

2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy-5'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
• 1261998-73-5
• DTXSID50683408
• 2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid, 95%
• MFCD18312744
• 2-(2-METHOXY-5-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18312744
• Inchi： 1S/C15H11F3O3/c1-21-13-7-6-9(15(16,17)18)8-12(13)10-4-2-3-5-11(10)14(19)20/h2-8H,1H3,(H,19,20)
• InChI Key： FKOZMHAWAJZEIM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1C=CC=CC=1C(=O)O)OC)(F)F

Computed Properties

• Exact Mass: 296.06602869Da
• Monoisotopic Mass: 296.06602869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid

2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid (CAS No. 1261998-73-5): A Comprehensive Overview

2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid (CAS No. 1261998-73-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzoic acid derivative features a unique molecular structure combining methoxy and trifluoromethyl functional groups, making it valuable for various applications. The compound's systematic name reflects its chemical architecture: a benzoic acid moiety substituted at the 2-position with a 2-methoxy-5-(trifluoromethyl)phenyl group.

The growing interest in fluorinated organic compounds like 2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid stems from their enhanced stability and bioavailability compared to non-fluorinated analogs. Researchers particularly value the trifluoromethyl group for its electron-withdrawing properties and metabolic stability, which are crucial in drug design. Recent studies in medicinal chemistry highlight how such fluorinated compounds can improve pharmacokinetic profiles of potential drug candidates.

In pharmaceutical applications, 2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid serves as a key intermediate in synthesizing more complex molecules. Its structural features make it particularly useful for developing small molecule therapeutics targeting inflammatory pathways. The compound's methoxy group contributes to its solubility profile, while the trifluoromethyl substitution enhances membrane permeability - both critical factors in drug development.

The synthesis of 2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing this compound and verifying its structural integrity. Current research focuses on optimizing synthetic routes to improve yields and reduce environmental impact, aligning with green chemistry principles.

Beyond pharmaceuticals, 2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid finds applications in materials science, particularly in developing advanced organic electronic materials. The compound's conjugated system and fluorinated aromatic rings make it interesting for organic semiconductors and photovoltaic materials. Researchers are exploring its potential in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The global market for specialty chemicals like 2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid continues to expand, driven by increasing demand from pharmaceutical and electronics industries. Quality control remains paramount, with suppliers offering the compound in various purity grades (typically 95% to 99%) to meet different research and industrial requirements. Proper storage conditions (typically room temperature in sealed containers) ensure stability and longevity of this valuable chemical intermediate.

Recent advancements in computational chemistry have enabled better prediction of 2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid's properties and potential applications. Molecular modeling studies help researchers understand its electronic structure and interaction with biological targets, accelerating drug discovery processes. These computational approaches complement traditional experimental methods, creating synergies in chemical research and development.

Environmental and safety considerations for 2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling this compound. Material safety data sheets (MSDS) provide detailed information about handling, storage, and disposal procedures to ensure safe laboratory practices.

The future outlook for 2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid appears promising, with ongoing research exploring novel applications in bioconjugation chemistry and targeted drug delivery systems. Its structural versatility makes it a valuable building block for creating more complex molecular architectures with tailored properties. As synthetic methodologies advance and analytical techniques become more sophisticated, this compound will likely find even broader utility across scientific disciplines.

For researchers seeking high-purity 2-(2-Methoxy-5-trifluoromethylphenyl)benzoic acid, several reputable chemical suppliers offer this material with comprehensive analytical documentation. When sourcing this compound, it's essential to verify the CAS number 1261998-73-5 to ensure product authenticity and obtain the correct isomer. The compound's growing importance in research underscores the need for reliable supply chains and consistent quality standards in the specialty chemicals market.